N-[4-(6-azepan-1-ylpyridazin-3-yl)phenyl]-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[4-[6-(azepan-1-yl)pyridazin-3-yl]phenyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C23H23F3N4O2S/c24-23(25,26)18-7-11-20(12-8-18)33(31,32)29-19-9-5-17(6-10-19)21-13-14-22(28-27-21)30-15-3-1-2-4-16-30/h5-14,29H,1-4,15-16H2
• InChI Key: ZDEZASPOLVQHJU-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C23H23F3N4O2S
• Molecular Weight: 476.5 g/mol

Description

N-[4-(6-azepan-1-ylpyridazin-3-yl)phenyl]-4-(trifluoromethyl)benzenesulfonamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as GSK2830371 and belongs to the class of sulfonamides.

Scientific Research Applications

Inhibition of Mitochondrial Carbonic Anhydrases

Mitochondrial carbonic anhydrases, particularly isozymes VA and VB, play crucial roles in metabolic processes and are implicated in diseases like obesity. The study by Poulsen et al. (2008) explores the potential of benzenesulfonamide derivatives as inhibitors for these isozymes, suggesting a novel therapeutic approach to modulate lipogenesis and metabolic disorders (Poulsen et al., 2008).

Enzyme Inhibition and Antioxidant Potential

Kausar et al. (2019) synthesized and analyzed a series of sulfonamide Schiff bases for their enzyme inhibition capabilities, particularly against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes associated with neurodegenerative disorders. These compounds also demonstrated significant antioxidant activity, highlighting their potential in therapeutic applications related to oxidative stress and neurological diseases (Kausar et al., 2019).

Carbonic Anhydrase Inhibition for Glaucoma Treatment

Nocentini et al. (2016) reported on the synthesis of benzenesulfonamide compounds incorporating triazole moieties, tested as inhibitors for human carbonic anhydrase isozymes. Their significant inhibitory activity, especially against isozymes relevant to glaucoma, such as hCA II, IX, and XII, positions these compounds as promising candidates for the development of new glaucoma treatments (Nocentini et al., 2016).

Kynurenine 3-Hydroxylase Inhibition

The study by Röver et al. (1997) presents the synthesis and evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase, an enzyme involved in tryptophan metabolism. The inhibition of this enzyme is of interest for exploring treatments for conditions such as neurodegenerative diseases and inflammation (Röver et al., 1997).

Anticancer and Antimicrobial Activities

Fahim and Shalaby (2019) explored the synthesis of novel benzenesulfonamide derivatives, assessing their anticancer potential against specific cell lines and their interactions with viral enzymes. Their findings indicate promising avenues for the development of new anticancer agents and antiviral therapies (Fahim & Shalaby, 2019).